9-[2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[2-methyl-3-(1,2,4-triazol-1-yl)propanoyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H28N6O2/c1-17(12-27-16-23-15-24-27)20(29)25-10-6-21(7-11-25)5-2-19(28)26(14-21)13-18-3-8-22-9-4-18/h3-4,8-9,15-17H,2,5-7,10-14H2,1H3
• InChI Key: KLUPDHZEAPSOSB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC=N1)C(=O)N2CCC3(CCC(=O)N(C3)CC4=CC=NC=C4)CC2
• Molecular Formula: C21H28N6O2
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

The synthesis of 3,9-diazaspiro[5.5]undecane derivatives, including compounds similar to our compound of interest, can be achieved through intramolecular spirocyclization of 4-substituted pyridines. This process involves the in situ activation of the pyridine ring followed by intramolecular addition of an attached β-dicarbonyl nucleophile in the presence of Ti(O i Pr)4 (Parameswarappa & Pigge, 2011). Additionally, practical and divergent synthesis pathways for 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes have been described, highlighting efficient Michael addition reactions as key steps (Yang et al., 2008).

Molecular Structure Analysis

The molecular structure of diazaspiro undecanes, including variants of our compound, has been characterized through various techniques, such as single-crystal X-ray diffraction. This structural determination aids in understanding the spatial arrangement and conformation of the molecules, which is crucial for predicting their reactivity and interaction with other molecules (Zhu, 2011).

Chemical Reactions and Properties

Diazaspiro undecanes undergo various chemical reactions that highlight their reactivity and potential for functionalization. For example, the synthesis of functionalized trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes via one-pot multi-component reactions (MCRs) showcases the versatility of these compounds in organic synthesis (Li et al., 2014).

Mechanism of Action

In terms of mechanism of action, some 1,2,4-triazole derivatives have shown promising cytotoxic activity against certain cancer cell lines. For example, compounds synthesized from 1,2,4-triazole derivatives exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines.

Safety and Hazards

The safety of 1,2,4-triazole derivatives has been evaluated in some studies. Most of the synthesized compounds have shown proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The results from these studies indicate that 1,2,4-triazole derivatives could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.